Cas no 2228573-11-1 (1-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}cyclopropan-1-amine)

• Product Name: 1-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}cyclopropan-1-amine
• CAS No: 2228573-11-1
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 6499554
• PubChem ID: 165851852
• Update Time: 2025-06-15

1-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}cyclopropan-1-amine
• 2228573-11-1
• EN300-1974529
• 1-{1-[5-(trifluoromethyl)furan-2-yl]cyclopropyl}cyclopropan-1-amine

• Inchi： 1S/C11H12F3NO/c12-11(13,14)8-2-1-7(16-8)9(3-4-9)10(15)5-6-10/h1-2H,3-6,15H2
• InChI Key： AOUPHHKQAAROEN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C2(CC2)C2(CC2)N)O1)(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}cyclopropan-1-amine

Recent Advances in the Study of 1-{1-5-(Trifluoromethyl)furan-2-ylcyclopropyl}cyclopropan-1-amine (CAS: 2228573-11-1)

The compound 1-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}cyclopropan-1-amine (CAS: 2228573-11-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the innovative synthetic pathways employed to produce 1-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}cyclopropan-1-amine. Researchers have optimized cyclopropanation and amine functionalization techniques to achieve high yields and purity, which are critical for subsequent biological evaluations. The incorporation of a trifluoromethyl group on the furan ring enhances the compound's metabolic stability and bioavailability, making it a promising candidate for drug development.

In vitro and in vivo studies have demonstrated that this compound exhibits potent activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders such as depression and anxiety. Mechanistic insights reveal that the cyclopropylamine moiety plays a pivotal role in receptor binding, while the trifluoromethylfuran group contributes to the compound's selectivity and potency. These findings underscore the compound's potential as a lead structure for the development of novel psychotropic agents.

Further pharmacological evaluations have explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate favorable oral bioavailability and a half-life that supports once-daily dosing, which is advantageous for clinical applications. However, ongoing studies are addressing potential off-target effects and optimizing the compound's safety profile.

In conclusion, 1-{1-5-(trifluoromethyl)furan-2-ylcyclopropyl}cyclopropan-1-amine represents a promising scaffold for the development of next-generation therapeutics targeting neurological and psychiatric conditions. Future research directions include structural optimization to enhance efficacy and reduce side effects, as well as comprehensive preclinical studies to validate its therapeutic potential. This compound exemplifies the intersection of innovative chemistry and targeted drug discovery, offering new avenues for treating complex diseases.